Cas no 1196888-03-5 (5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester)

• Product Name: 5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester
• CAS No: 1196888-03-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 1101402
• PubChem ID: 102233693
• Update Time: 2025-04-20

5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester
• 1196888-03-5
• Ethyl 3-(5-formyl-1H-pyrrol-2-yl)propanoate
• F95006

• Inchi： 1S/C10H13NO3/c1-2-14-10(13)6-5-8-3-4-9(7-12)11-8/h3-4,7,11H,2,5-6H2,1H3
• InChI Key： NUCSZXSQWSGCGT-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1=CC=C(C=O)N1)=O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.2Ų